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Compound of Interest

2-chloro-N-(2-
Compound Name: )
methoxyethyl)acetamide

Cat. No.: B087373

An In-depth Technical Guide on the Safety and Handling of 2-chloro-N-(2-
methoxyethyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide on the safe handling, storage, and
emergency procedures for 2-chloro-N-(2-methoxyethyl)acetamide. As a Senior Application
Scientist, the goal is not merely to list procedures but to instill a deep understanding of the
causality behind them, fostering a proactive safety culture rooted in scientific principles. The
protocols described herein are designed as self-validating systems to ensure the highest level
of safety and experimental integrity.

Core Compound Profile and Hazard Identification

A foundational understanding of the physicochemical and toxicological properties of 2-chloro-
N-(2-methoxyethyl)acetamide is paramount before any laboratory work commences.

1.1. Physicochemical Data

Quantitative data for 2-chloro-N-(2-methoxyethyl)acetamide is summarized below. These
properties influence its behavior in various experimental conditions and inform appropriate
handling and storage protocols.
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Property Value

CAS Number 23334-24-9
Molecular Formula CsH10CINO2
Molecular Weight 151.59 g/mol
Appearance Solid (form may vary)

] ] 39-41 °C (for the related compound 2-Chloro-N-
Melting Point )
methoxy-N-methylacetamide)

Flash Point >104 °C (for related chloroacetamides)[1]

1.2. Toxicological Profile and Mechanistic Insight

The primary hazard associated with 2-chloro-N-(2-methoxyethyl)acetamide stems from the
reactivity of the a-chloroacetamide functional group. This group acts as an alkylating agent,
capable of reacting with nucleophilic residues in biological macromolecules. This reactivity is
the causal factor behind its toxicological profile. The hazards are consistent with other small-
molecule chloroacetamides.[2][3][4][5]

GHS Hazard Classifications (based on related compounds):

o Acute Toxicity, Oral (Category 3/4): Toxic or harmful if swallowed.[2][3][4] The median lethal
dose (LD50) for the parent compound, chloroacetamide, is 138 mg/kg bw in rats, supporting
a "Toxic if swallowed" classification.[6][7]

 Skin Irritation (Category 2): Causes skin irritation.[2]
o Eye Irritation (Category 2): Causes serious eye irritation.[2]

o Skin Sensitization (Category 1): May cause an allergic skin reaction.[3][4] Repeated or
prolonged contact can lead to sensitization.[5]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[2]
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Proactive Risk Mitigation and Safe Handling
Protocols

A multi-tiered strategy involving engineering controls, standard operating procedures, and
personal protective equipment is essential for mitigating the risks identified above.

2.1. Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the chemical hazard.

o Chemical Fume Hood: All manipulations of 2-chloro-N-(2-methoxyethyl)acetamide,
including weighing, transfers, and reaction workups, must be performed inside a certified
chemical fume hood. This is non-negotiable to prevent inhalation of airborne particles.[3]

o Ventilation: The laboratory must have adequate general ventilation to ensure any fugitive
emissions are diluted and removed.

o Safety Equipment: An operational and accessible safety shower and eyewash station are
mandatory in any laboratory where this compound is handled.[4]

2.2. Standard Operating Protocol: A Self-Validating Workflow

The following protocol for weighing and dissolving the compound is designed to be a self-
validating system, with safety checks built into the workflow.

Workflow for Weighing and Dissolving Solid 2-chloro-N-(2-methoxyethyl)acetamide

Click to download full resolution via product page
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Caption: A three-phase workflow for the safe handling of 2-chloro-N-(2-
methoxyethyl)acetamide.

Step-by-Step Methodology:
e Preparation:
o Confirm the fume hood certification is current.
o Don all required PPE as specified in the next section.

o To minimize traffic in and out of the containment area, place all necessary apparatus
(balance, glassware, spatula, solvent, waste container) into the fume hood before
introducing the chemical.

o Chemical Handling:

[e]

Use a tared weigh paper or boat on the balance.

o

Dispense the solid compound slowly and carefully to prevent the generation of dust.[4]

[¢]

Transfer the weighed solid into the designated reaction vessel.

[¢]

Add the solvent slowly, allowing it to run down the side of the glassware to prevent
splashing. Immediately cap the vessel.

o Decontamination and Disposal:

o Thoroughly decontaminate all reusable items (e.g., spatula) before removing them from
the fume hood.

o Wipe down the balance and the work surface of the fume hood.

o All disposable items (gloves, weigh paper, wipes) that have come into contact with the
chemical must be placed in a clearly labeled, sealed hazardous waste container.[2][8]

o Remove PPE in the correct order (gloves first), and thoroughly wash hands with soap and
water.[3]
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2.3. Personal Protective Equipment (PPE)

The selection of PPE is directly informed by the compound's hazard profile.

PPE Item

Specification

Rationale and
Authoritative Grounding

Eye/Face Protection

Chemical safety goggles

Protects against splashes and
airborne particles. Standard
safety glasses are insufficient.
Must conform to regulations
such as OSHA 29 CFR
1910.133 or European
Standard EN166.[1]

Hand Protection

Nitrile gloves (double-gloving

Provides a barrier against skin
contact, irritation, and potential

sensitization. Gloves must be

recommended) inspected before use and
disposed of properly after
handling.[3][4][5]
Protects skin and personal
Body Protection Lab coat clothing from contamination.

Contaminated clothing must be

removed immediately.[6][8]

Respiratory Protection

Not required if handled
exclusively within a certified

fume hood.

If there is a potential for
exposure outside of a fume
hood, a NIOSH-approved

respirator should be used.[8]

Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

Logical Flow for Emergency Response to Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling of 2-chloro-N-(2-
methoxyethyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087373#safety-and-handling-of-2-chloro-n-2-
methoxyethyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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